Cas no 2411309-31-2 (N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide)

• Product Name: N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide
• CAS No: 2411309-31-2
• MF: C₁₃H₁₈N₄O₃S
• MW: 310.372021198273
• CID: 6444144
• PubChem ID: 145907229
• Update Time: 2025-10-13

N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2640451966
• EN300-26589319
• N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide
• 2411309-31-2
• N-(2-cyano-2,2-dimethylethyl)-2-methanesulfonyl-N,5-dimethylpyrimidine-4-carboxamide

• Inchi： 1S/C13H18N4O3S/c1-9-6-15-12(21(5,19)20)16-10(9)11(18)17(4)8-13(2,3)7-14/h6H,8H2,1-5H3
• InChI Key： RTXKPSDXADHLKI-UHFFFAOYSA-N
• SMILES： S(C)(C1=NC=C(C)C(C(N(C)CC(C#N)(C)C)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 310.10996162g/mol
• Monoisotopic Mass: 310.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 112Ų

Additional information on N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide

N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 2411309-31-2, known as N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical and agrochemical industries. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its application.

The chemical structure of N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide is characterized by a pyrimidine ring system, which serves as the central framework. The pyrimidine ring is substituted with several functional groups: a methylsulfonyl group at position 2, a carboxamide group at position 4, and methyl groups at positions 5 and N. Additionally, the N-position is substituted with a 2-cyano-2-methylpropyl group. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it an attractive candidate for various biological assays.

Recent studies have highlighted the synthesis methods of this compound, focusing on optimizing reaction conditions to achieve higher yields and purity. Researchers have employed multi-step synthesis strategies involving nucleophilic substitutions, amidations, and sulfonations. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated the use of microwave-assisted synthesis to expedite the formation of the methylsulfonyl group. Such advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production.

The pharmacological properties of N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide have been extensively investigated in recent years. Preclinical studies indicate that this compound exhibits potent anti-tumor activity by targeting specific kinases involved in cancer cell proliferation. A research team from the University of California reported that this compound selectively inhibits Aurora kinase A (AURKA), a key regulator of mitosis in cancer cells. This finding underscores its potential as a lead molecule for anti-cancer drug development.

Beyond oncology, this compound has also shown promise in antiviral applications. A study conducted at the National Institutes of Health revealed that it possesses strong inhibitory activity against Zika virus replication by targeting viral proteases. This dual functionality—anti-tumor and antiviral—positions it as a versatile candidate for broad-spectrum therapeutic agents.

In terms of agrochemical applications, N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide has been explored as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials have demonstrated its efficacy in controlling invasive weed species without significant adverse effects on crops or the environment.

Recent advancements in computational chemistry have further elucidated the mechanism of action of this compound. Molecular docking studies reveal that its cyano group plays a critical role in binding to target proteins through hydrogen bonding and π-interactions. Additionally, the methylsulfonyl group enhances lipophilicity, facilitating membrane permeability and bioavailability.

The toxicological profile of this compound has also been assessed to ensure its safety for therapeutic use. Acute toxicity studies indicate low toxicity levels when administered at recommended doses. Furthermore, chronic toxicity studies over extended periods have shown minimal adverse effects on vital organs such as the liver and kidneys.

Looking ahead, ongoing research is focused on optimizing the bioavailability of this compound through structural modifications and formulation strategies. Researchers are exploring prodrug approaches to enhance solubility and absorption rates while maintaining its pharmacological potency.

In conclusion, N-(2-Cyano-2-methylpropyl)-N,5-dimethyl-2-methylsulfonylpyrimidine-4-carboxamide (CAS No. 2411309-31-2) represents a cutting-edge molecule with multifaceted applications across pharmaceuticals and agrochemicals. Its unique chemical structure and diverse biological activities make it a valuable asset for drug discovery programs targeting cancer, viral infections, and agricultural challenges. As research continues to uncover new insights into its mechanisms and potential uses, this compound stands poised to make significant contributions to modern medicine and agriculture.